Cas no 1251925-10-6 (2-(5-chloro-1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid hydrochloride)

• Product Name: 2-(5-chloro-1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid hydrochloride
• CAS No: 1251925-10-6
• MF: C₁₄H₁₈Cl₂N₂O₂
• MW: 317.210921764374
• CID: 5055110
• Update Time: 2023-11-22

2-(5-chloro-1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(5-chloro-1H-1,3-benzodiazol-2-yl)methyl]-2-ethylbutanoic acid hydrochloride
• NE58831
• Z234896617
• 2-[(6-chloro-1H-benzimidazol-2-yl)methyl]-2-ethylbutanoic acid;hydrochloride
• 2-(5-chloro-1H-1,3-benzodiazol-2-yl)methyl-2-ethylbutanoic acid hydrochloride

• Inchi： 1S/C14H17ClN2O2.ClH/c1-3-14(4-2,13(18)19)8-12-16-10-6-5-9(15)7-11(10)17-12;/h5-7H,3-4,8H2,1-2H3,(H,16,17)(H,18,19);1H
• InChI Key： HYOPUWSZNTWFPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CC(C(=O)O)(CC)CC)=N2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Topological Polar Surface Area: 66